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Compound of Interest

Compound Name: 2-Cyano-2-propanol-1,1,1,3,3,3-d6

CAS No.: 40662-43-9

Cat. No.: B018810

Get Quote

Executive Summary
Acetone Cyanohydrin-d6 (

) is a critical deuterated intermediate used in the synthesis of deuterated methacrylates (e.g.,
MMA-d8) and as a cyano-group donor in kinetic isotope effect (KIE) studies.

The Verdict:

Direct Sourcing: Highly restricted. Only available as "Custom Synthesis" from select vendors

(e.g., Pharmaffiliates, TRC). High cost (> $500/g) and stability risks during shipping make

this viable only for reference standards, not synthetic intermediates.

In-Situ Generation (Recommended): The superior strategy for synthetic applications.

Generating the reagent ex tempore from Acetone-d6 and Potassium Cyanide (KCN) or

Trimethylsilyl Cyanide (TMSCN) ensures maximal isotopic enrichment and eliminates

decomposition loss.
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Market Landscape: Commercial Availability
Unlike its non-deuterated counterpart (CAS 75-86-5), the deuterated form is unstable and

prone to isotopic scrambling if not stored under strict acidic stabilization.

Table 1: Commercial Source Benchmarking (Direct
Purchase)
Note: "Inquire" indicates non-stock items requiring lead times of 4-12 weeks.

Supplier
Product
Name

CAS
Registry

Purity Spec Availability
Estimated
Cost

Pharmaffiliate

s

2-Cyano-2-

propanol-d6
40662-43-9

>98%

(Isotopic)

Custom

Order

Toronto

Research

Chemicals

Acetone

Cyanohydrin

(Custom)

75-86-5

(Labeled)
Custom Inquire

Sigma-

Aldrich
Not Listed N/A N/A N/A N/A

CIL / CDN

Isotopes
Not Listed N/A N/A N/A N/A

Critical Insight: The lack of shelf availability is due to the equilibrium constant (

) favoring dissociation into Acetone-d6 and HCN at neutral pH or elevated

temperatures. Buying "bottled" Acetone Cyanohydrin-d6 poses a significant risk of

receiving a degraded product containing free Acetone-d6.

Precursor Benchmarking: The "Make" Strategy
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Since synthesis is the primary route, the quality of the Acetone-d6 precursor is the determining

factor for the final product's isotopic purity.

Table 2: Acetone-d6 Precursor Comparison
Comparison of major suppliers for the starting material Acetone-d6 (CAS 666-52-4).

Metric
Cambridge

Isotope Labs

(CIL)

Sigma-Aldrich

(Merck)
CDN Isotopes

Recommendati

on

Product Code DLM-9 151793 D-0002

Isotopic

Enrichment
99.9 atom % D 99.9 atom % D 99.9 atom % D

Tie (High

Quality)

Water Content < 0.03% < 0.05% < 0.05% CIL (Critical)

Packaging
Ampoule /

Septum Vial
Septum Bottle Screw Cap

Ampoule

(Preferred)

Cost (50g) $ $
CDN (Best

Value)

Technical Recommendation: For Quantitative NMR (qNMR) standards, use CIL (Ampouled) to

minimize water, which catalyzes hydrolysis. For Synthetic Intermediates (e.g., making MMA-

d8), use CDN Isotopes for cost-efficiency, as minor water content can be scavenged during the

cyanohydrin synthesis.

Experimental Protocols
Two validated pathways are presented. Method A is the industrial standard for bulk synthesis.

Method B is preferred for small-scale, high-purity applications using silyl chemistry.

Method A: Traditional In-Situ Generation (KCN/H2SO4)
Best for: Large scale synthesis of deuterated methacrylates.

Setup: 3-neck flask, mechanical stirrer, dropping funnel, maintained at 0–5°C.
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Reagents:

Acetone-d6 (1.0 eq)

Potassium Cyanide (KCN) (1.2 eq) dissolved in min.

or

(careful with H/D exchange).

Sulfuric Acid (40% solution).[1]

Procedure:

Add KCN solution to Acetone-d6 at 0°C.

Slowly add

dropwise. Caution: Exothermic; maintain T < 10°C to prevent HCN vaporization.

Stir for 3 hours. Phase separation will occur.

Stabilization: If isolating, add traces of

to pH 2.0.

Validation: Check conversion via GC-MS (look for

peak) or IR (Nitrile stretch at ~2240 cm⁻¹).

Method B: Silyl Cyanohydrin Route (TMS-CN)
Best for: High-purity applications, avoiding free HCN gas.

Reagents: Acetone-d6, Trimethylsilyl cyanide (TMS-CN), Zinc Iodide (

) catalyst.

Procedure:

Mix Acetone-d6 and catalytic
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under Argon.

Add TMS-CN dropwise at room temperature.

Reaction is often quantitative within 1 hour.

Result: Acetone-d6 TMS-cyanohydrin ether.

Hydrolysis (Optional): Treat with 1M HCl to liberate free Acetone Cyanohydrin-d6 if

needed, though the TMS-protected form is often a superior nucleophile for subsequent

steps.

Decision & Workflow Visualization
The following diagram illustrates the decision logic and synthesis workflow for obtaining high-

quality Acetone Cyanohydrin-d6.
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Need Acetone Cyanohydrin-d6

Check Commercial Availability
(Pharmaffiliates/TRC)

Is it in stock?

Direct Purchase
(High Cost, Stability Risk)

Yes (Rare)

Synthesize In-House
(Recommended)

No / Custom Only

Select Acetone-d6 Source
(CIL / Sigma / CDN)

Route A: Traditional
(Acetone-d6 + KCN + H2SO4)

Risk: HCN Gas

Route B: Silyl Ether
(Acetone-d6 + TMS-CN)

Benefit: Stable Intermediate

QC Validation
(qNMR / GC-MS)

Use in Synthesis
(e.g. MMA-d8)

Click to download full resolution via product page

Figure 1: Strategic workflow for sourcing Acetone Cyanohydrin-d6. Due to commercial scarcity,

the "Make" pathway via Acetone-d6 precursors is the standard operating procedure.
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Safety & Handling (Critical)
HCN Hazard: Both commercial storage and synthesis involve the risk of Hydrogen Cyanide

evolution.

Always work in a high-efficiency fume hood.

Detector: Keep a handheld HCN monitor active during synthesis.

Waste: Quench all cyanide waste with bleach (Sodium Hypochlorite) at pH > 10 before

disposal.

Stability: If you successfully isolate free Acetone Cyanohydrin-d6, store it at -20°C and

ensure it remains slightly acidic (add 0.1%

or

). Neutral or basic conditions will cause rapid decomposition back to Acetone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV2P0007
https://www.organic-chemistry.org/abstracts/lit2/878.shtm
https://www.organic-chemistry.org/abstracts/lit2/878.shtm
https://www.benchchem.com/product/b018810/docs#benchmarking-guide-commercial-sources-synthesis-strategies-for-acetone-cyanohydrin-d6
https://www.benchchem.com/product/b018810/docs#benchmarking-guide-commercial-sources-synthesis-strategies-for-acetone-cyanohydrin-d6
https://www.benchchem.com/product/b018810/docs#benchmarking-guide-commercial-sources-synthesis-strategies-for-acetone-cyanohydrin-d6
https://www.benchchem.com/product/b018810/docs#benchmarking-guide-commercial-sources-synthesis-strategies-for-acetone-cyanohydrin-d6
https://www.benchchem.com/product/b018810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

